Cas no 898758-37-7 (3,4-Dichloro-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone)

• Product Name: 3,4-Dichloro-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• CAS No: 898758-37-7
• MF: C₂₁H₂₁Cl₂NO₃
• MW: 406.302344083786
• MDL: MFCD03841707
• CID: 1945257
• PubChem ID: 24724482
• Update Time: 2025-07-08

3,4-Dichloro-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (3,4-dichlorophenyl)-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• 3,4-dichloro-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone
• 3,4-Dichloro-4'-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]benzophenone
• (4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(3,4-dichlorophenyl)methanone
• DTXSID80642881
• 898758-37-7
• MFCD03841707
• AKOS016020217
• (3,4-Dichlorophenyl){4-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone
• 3,4-Dichloro-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

• MDL： MFCD03841707
• Inchi： 1S/C21H21Cl2NO3/c22-18-6-5-17(13-19(18)23)20(25)16-3-1-15(2-4-16)14-24-9-7-21(8-10-24)26-11-12-27-21/h1-6,13H,7-12,14H2
• InChI Key： OWPLDSHHSJVBQJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC(=CC=1)CN1CCC2(CC1)OCCO2)=O)Cl

Computed Properties

• Exact Mass: 405.09000
• Monoisotopic Mass: 405.0898489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 4.50120

3,4-Dichloro-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Security Information

• Storage Condition：(BD310583)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4-Dichloro-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

3,4-Dichloro-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone: A Comprehensive Overview

The compound with CAS No 898758-37-7, known as 3,4-Dichloro-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzophenone backbone substituted with dichloro groups and a spirocyclic moiety. The spirocyclic structure (1,4-dioxa-8-azaspiro[4.5]decane) adds complexity to the molecule, making it a subject of interest for researchers exploring novel chemical frameworks.

Recent studies have highlighted the potential of 3,4-Dichloro-4'-8-(1,4-dioxa-8-azaspiro[4.5]decyl)methylbenzophenone in drug discovery and advanced materials. The dichloro substitution pattern on the benzophenone ring suggests potential applications in pharmacology, where halogenated aromatic compounds are often employed as scaffolds for bioactive molecules. Additionally, the spirocyclic component introduces rigidity and unique electronic properties to the molecule, which could be exploited in designing new pharmaceutical agents or functional materials.

From a synthetic perspective, the construction of this compound involves multi-step reactions that showcase the versatility of modern organic synthesis techniques. The synthesis typically begins with the preparation of the spirocyclic intermediate via a combination of ring-closing reactions and subsequent functionalization steps to introduce the dichloro groups and the methyl substituent on the benzophenone core. This process underscores the importance of stereochemical control and regioselectivity in constructing such complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 3,4-Dichloro-4'-8-(1,4-dioxa-8-azaspiro[4.5]decyl)methylbenzophenone with unprecedented accuracy. These studies have revealed that the molecule exhibits interesting photophysical properties, making it a candidate for applications in optoelectronic devices. Furthermore, its ability to form stable complexes with metal ions has opened avenues for its use in coordination chemistry and catalysis.

In terms of biological activity, preliminary assays have indicated that 3,4-Dichloro-4'-8-(1,4-dioxa-8-azaspiro[4.5]decyl)methylbenzophenone demonstrates moderate inhibitory effects against certain enzymes implicated in neurodegenerative diseases. This finding aligns with its structural features that suggest potential interactions with protein targets through hydrophobic and hydrogen bonding mechanisms.

Looking ahead, the exploration of CAS No 898758-37-7 is expected to expand into areas such as green chemistry and sustainable materials development. Researchers are actively investigating methods to synthesize this compound using environmentally friendly protocols that minimize waste and energy consumption.

In conclusion, 3,4-Dichloro-4'-8-(1,4-dioxa-8 azaspiro ight not only advance our understanding of complex molecular architectures but also pave the way for innovative applications across multiple disciplines.